5-bromo-N-(3-chloro-4-methoxyphenyl)-2-(methylsulfonyl)pyrimidine-4-carboxamide
Overview
Description
5-bromo-N-(3-chloro-4-methoxyphenyl)-2-(methylsulfonyl)pyrimidine-4-carboxamide is a chemical compound that has shown significant potential in scientific research applications. This compound is a pyrimidine derivative that has been synthesized through various methods. In
Mechanism of Action
The mechanism of action of 5-bromo-N-(3-chloro-4-methoxyphenyl)-2-(methylsulfonyl)pyrimidine-4-carboxamide is not fully understood. However, it has been suggested that it may inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has biochemical and physiological effects on cancer cells and inflammatory processes. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to reduce the production of pro-inflammatory cytokines in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 5-bromo-N-(3-chloro-4-methoxyphenyl)-2-(methylsulfonyl)pyrimidine-4-carboxamide in lab experiments is its potential for use as an anticancer and anti-inflammatory agent. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in these applications.
Future Directions
There are several future directions for the research of 5-bromo-N-(3-chloro-4-methoxyphenyl)-2-(methylsulfonyl)pyrimidine-4-carboxamide. One direction is to further investigate its mechanism of action to better understand its potential for use in cancer and inflammation treatments. Additionally, future studies could investigate its potential for use in other applications, such as in the treatment of autoimmune diseases. Finally, future research could investigate the potential for modifying the compound to improve its efficacy and reduce any potential limitations.
Synthesis Methods
The synthesis of 5-bromo-N-(3-chloro-4-methoxyphenyl)-2-(methylsulfonyl)pyrimidine-4-carboxamide has been achieved through various methods. One of the most common methods involves the reaction of 3-chloro-4-methoxyaniline with 5-bromo-2-chloropyrimidine in the presence of a base. The resulting product is then reacted with methylsulfonyl chloride and ammonium carbonate to yield the final product.
Scientific Research Applications
This compound has shown promising results in scientific research applications. It has been studied for its potential anticancer properties and has shown to inhibit the growth of cancer cells in vitro. Additionally, it has been studied for its potential use as an anti-inflammatory agent and has shown to reduce inflammation in animal models.
properties
Product Name |
5-bromo-N-(3-chloro-4-methoxyphenyl)-2-(methylsulfonyl)pyrimidine-4-carboxamide |
|---|---|
Molecular Formula |
C13H11BrClN3O4S |
Molecular Weight |
420.67 g/mol |
IUPAC Name |
5-bromo-N-(3-chloro-4-methoxyphenyl)-2-methylsulfonylpyrimidine-4-carboxamide |
InChI |
InChI=1S/C13H11BrClN3O4S/c1-22-10-4-3-7(5-9(10)15)17-12(19)11-8(14)6-16-13(18-11)23(2,20)21/h3-6H,1-2H3,(H,17,19) |
InChI Key |
TUBNYYGPKSXALG-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=NC(=NC=C2Br)S(=O)(=O)C)Cl |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=NC(=NC=C2Br)S(=O)(=O)C)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(3-chlorophenyl)-5-methyl-N-[4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide](/img/structure/B253616.png)
![N-(2-fluorophenyl)-2-{[1-(prop-2-en-1-yl)-1H-tetrazol-5-yl]sulfanyl}acetamide](/img/structure/B253617.png)
![5-bromo-2-(methylsulfonyl)-N-[3-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide](/img/structure/B253629.png)
![5-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-3-isoxazolecarboxamide](/img/structure/B253634.png)
![N-[4-(aminocarbonyl)phenyl]-5-phenylisoxazole-3-carboxamide](/img/structure/B253635.png)
![5-bromo-2-(ethylsulfanyl)-N-[4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl]-4-pyrimidinecarboxamide](/img/structure/B253637.png)
![5-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl}-1,2-oxazole-3-carboxamide](/img/structure/B253639.png)
